RSRFC9

• CAS No.: 145892-43-9
• Molecular Formula: C15H12N2
• Synonyms: RSRFC9

Description

RSRFC9, also known as myocyte enhancer factor 2A (MEF2A), is a transcription factor belonging to the MEF2 family, which regulates gene expression critical for muscle development, neuronal differentiation, and cardiovascular function . Structurally, this compound contains a MADS-box domain and a Mef2-type DNA-binding domain, enabling sequence-specific DNA interactions . Unlike isoforms MEF2 and MEFA, which are restricted to skeletal/cardiac muscle and brain tissues, this compound and its isoform RSRFC4 are ubiquitously expressed across all tissues .

Comparison with Similar Compounds

Key Features of RSRFC9:

• Gene ID : 4205 (Human), located at 15q26.3 .
• Protein Isoforms : Includes RSRFC4 and this compound, differing in tissue specificity .
• Disease Association : Linked to autosomal dominant coronary artery disease 1 (ADCAD1) due to mutations affecting vascular smooth muscle regulation .

Comparative Analysis with Similar Compounds

This compound is part of the SRF/MEF2 protein family, which shares structural and functional roles in transcriptional regulation. Below is a systematic comparison with closely related compounds:

Structural Comparison

Feature	This compound (MEF2A)	RSRFC4	SRF	MEF2D
Domains	MADS-box, Mef2 DNA-binding	MADS-box, Mef2 DNA-binding	MADS-box	MADS-box, Mef2 DNA-binding
Nuclear Localization	No conserved NLS motif	No conserved NLS motif	Contains NLS (aa 95–100)	Not explicitly reported
Sequence Insertions	None	39-aa insertion in SL-2	None	None

Key Findings :

• This compound and RSRFC4 lack the nuclear localization signal (NLS) found in SRF, suggesting divergent mechanisms for nuclear transport .
• RSRFC4 exhibits a 39-amino-acid insertion absent in this compound, a feature conserved in Xenopus SL-2, indicating evolutionary divergence .

Tissue-Specific Expression

Compound	Tissue Expression	Species	Functional Role
This compound	Ubiquitous	Human, Mouse, Rat	Broad transcriptional regulation
RSRFC4	Ubiquitous	Human, Xenopus	Early embryogenesis
MEF2 (Isoform)	Muscle, brain	Human, Xenopus	Muscle differentiation
SRF	Ubiquitous, enriched in muscle	Human, Yeast	Immediate-early gene regulation

Key Findings :

• This compound and RSRFC4 exhibit pan-tissue expression, contrasting with muscle/brain-specific isoforms of MEF2A .

Functional and Disease Associations

Compound	Interacting Partners	Disease Links	Developmental Role
This compound	HDAC4, PIAS1, MAPK7	ADCAD1	Neuronal and cardiac development
RSRFC4	SL-1 (in Xenopus)	Not reported	Embryonic transcription
MEF2D	HDAC7, MAPK7	Cancer, neurodegeneration	Muscle maintenance

Key Findings :

• This compound’s interaction with HDAC4 and MAPK7 modulates its transcriptional activity, linking it to hypertrophic signaling .